Cas no 33868-91-6 (3-(4-methoxyphenyl)pentanedioic acid)

• Product Name: 3-(4-methoxyphenyl)pentanedioic acid
• CAS No: 33868-91-6
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD00119190
• CID: 918498
• PubChem ID: 347253
• Update Time: 2025-04-19

3-(4-methoxyphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)pentanedioic acid
• 3-(4-methoxy)-phenylglutaric acid
• 3-(4-methoxy-phenyl)-glutaric acid
• 3-(4-Methoxy-phenyl)-glutarsaeure
• 3-(4-Methoxyphenyl)pentandisaeure
• 3-(4-methoxyphenyl)-pentanedioic acid
• 3-(p-methoxyphenyl)glutaric acid
• AC1L86UW
• ChemDiv2_002163
• Maybridge1_000008
• MixCom1_000008
• NSC405809
• Oprea1_200770
• ST075556
• SureCN2226074
• Oprea1_434180
• AKOS000506413
• SCHEMBL2226074
• HMS1375C07
• SR-01000513166-1
• DB-105017
• CS-0302729
• SR-01000513166
• LJLKATTUJLTMDE-UHFFFAOYSA-N
• DTXSID00324132
• NSC-405809
• 3-(4-methoxyphenyl)glutaric acid
• 33868-91-6
• F0905-1818
• STK672244
• EN300-238675

• MDL： MFCD00119190
• Inchi： 1S/C12H14O5/c1-17-10-4-2-8(3-5-10)9(6-11(13)14)7-12(15)16/h2-5,9H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： LJLKATTUJLTMDE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 404.2°C at 760 mmHg
• Flash Point: 155°C
• Refractive Index: 1.553
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids